(S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol

• IUPAC Name: 3-fluoro-1-(3-fluoro-2-hydroxynaphthalen-1-yl)naphthalen-2-ol
• InChI: InChI=1S/C20H12F2O2/c21-15-9-11-5-1-3-7-13(11)17(19(15)23)18-14-8-4-2-6-12(14)10-16(22)20(18)24/h1-10,23-24H
• InChI Key: UFJYWDVUNQBCDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=C2C3=C(C(=CC4=CC=CC=C43)F)O)O)F
• Molecular Formula: C20H12F2O2
• Molecular Weight: 322.3 g/mol

Description

(S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol is a useful research compound. Its molecular formula is C20H12F2O2 and its molecular weight is 322.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Biological Impact

The reactivity of difluoro compounds has been extensively studied due to their diverse applications. For instance, research on methylphosphonic difluoride (a compound with structural similarities to (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol) demonstrated its deposition mainly in the nasal tissues when inhaled by rats, providing insights into the respiratory tract's interaction with such compounds (Dahl & Bechtold, 1985). Another study highlighted the toxicological profile of hydrofluoropolyethers, a class of compounds including various difluoro entities, indicating low acute toxicity but potential for increased liver weights and hepatocyte hypertrophy upon repeated exposure (Malinverno, Colombo, & Visca, 2005).

Metabolism and Pharmacokinetics

Understanding the metabolism and pharmacokinetics of difluoro compounds like (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol is vital for various applications, including therapeutic and industrial uses. For example, metabolism studies on halon replacement candidates, which share structural characteristics with (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol, reveal insights into the biotransformation pathways and potential human exposure risks (Dodd, Brashear, & Vinegar, 1993). Additionally, research on the metabolism of hydrochlorofluorocarbon 1,2-dichloro-1,1-difluoroethane (HCFC-132b) provides a model for understanding the metabolism of similarly structured compounds, which is crucial for assessing their safety and environmental impact (Harris & Anders, 1991).

Environmental and Health Considerations

The potential environmental and health impacts of difluoro compounds are a significant area of research. Studies such as those on the biotransformation of trans-1,1,1,3-tetrafluoropropene and the metabolism-induced toxicity of various fluorinated ethanes provide critical information on the environmental fate and toxicological effects of these compounds (Schuster et al., 2009) (Keller, Roe, & Lieder, 1996). This knowledge is crucial for assessing the safety of difluoro compounds in various applications and their potential environmental impact.